Cas no 720676-54-0 (2H-1-Benzopyran-2-one,4-ethoxy-6-methoxy-)

• Product Name: 2H-1-Benzopyran-2-one,4-ethoxy-6-methoxy-
• CAS No: 720676-54-0
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 558409
• PubChem ID: 688960
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,4-ethoxy-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,4-ethoxy-6-methoxy-
• 2H-1-Benzopyran-2-one,4-ethoxy-6-methoxy-(9CI)
• AKOS024283079
• 720676-54-0
• 4-ETHOXY-6-METHOXYCOUMARIN
• ST060211
• 4-ethoxy-6-methoxychromen-2-one
• 4-ethoxy-6-methoxy-2H-chromen-2-one
• FYBUBXWSAKPMFF-UHFFFAOYSA-N

• Inchi： 1S/C12H12O4/c1-3-15-11-7-12(13)16-10-5-4-8(14-2)6-9(10)11/h4-7H,3H2,1-2H3
• InChI Key： FYBUBXWSAKPMFF-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=C(C=CC1=2)OC)OCC)=O

Computed Properties

• Exact Mass: 220.07356
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76